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Compound of Interest

Compound Name: Pigment Yellow 182

Cat. No.: B1619675 Get Quote

An In-depth Technical Guide to Pigment Yellow
182
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties,

and synthesis of Pigment Yellow 182 (C.I. 128300), a monoazo organic pigment. The

information is curated for professionals in research and development who require detailed

technical data and experimental methodologies.

Chemical Structure and Identification
Pigment Yellow 182 is chemically identified as 2-[[2-[(2-Methoxyphenyl)amino]-2-oxo-1-

(1,4,5,6-tetrahydro-4,6-dioxo-1,3,5-triazin-2-yl)ethyl]azo]-1,4-benzenedicarboxylic acid dimethyl

ester.[1] Its structure is characterized by a single azo group (-N=N-) connecting a substituted

benzene ring with a coupling component containing a triazine ring. This classifies it as a single

azo pigment.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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